![molecular formula C11H20N2O2 B570613 Tert-butyl 2,6-diazaspiro[3.4]octane-6-carboxylate CAS No. 885270-86-0](/img/structure/B570613.png)
Tert-butyl 2,6-diazaspiro[3.4]octane-6-carboxylate
Overview
Description
Tert-butyl 2,6-diazaspiro[3.4]octane-6-carboxylate is a chemical compound used as a reagent in the synthesis of spirodiamine-diarylketoxime derivatives as melanin concentrating hormone (MCH-1R) antagonists. It is also used as a reagent in the synthesis of dihydroisoindolecarboxamide derivatives as NAMPT and ROCK inhibitors .
Molecular Structure Analysis
The molecular structure of Tert-butyl 2,6-diazaspiro[3.4]octane-6-carboxylate has been computed by PubChem .Chemical Reactions Analysis
Tert-butyl 2,6-diazaspiro[3.4]octane-6-carboxylate is used in the synthesis of various compounds. For instance, it is used as a reagent in the synthesis of spirodiamine-diarylketoxime derivatives as melanin concentrating hormone (MCH-1R) antagonists. It is also used in the synthesis of dihydroisoindolecarboxamide derivatives as NAMPT and ROCK inhibitors .Physical And Chemical Properties Analysis
The molecular weight of Tert-butyl 2,6-diazaspiro[3.4]octane-6-carboxylate is 212.29 g/mol. It has a hydrogen bond donor count of 1 and a hydrogen bond acceptor count of 3. It also has a rotatable bond count of 2. The exact mass is 212.152477885 g/mol .Scientific Research Applications
Melanin Concentrating Hormone (MCH-1R) Antagonists
This compound is used as a reagent in the synthesis of spirodiamine-diarylketoxime derivatives, which act as antagonists for the melanin concentrating hormone receptor 1 (MCH-1R). These antagonists have potential therapeutic applications in treating conditions like obesity and depression by modulating appetite and mood .
NAMPT and ROCK Inhibitors
It serves as a reagent in the synthesis of dihydroisoindolecarboxamide derivatives, which are inhibitors of Nicotinamide Phosphoribosyltransferase (NAMPT) and Rho-associated protein kinase (ROCK). These inhibitors are being researched for their potential to treat cancer, metabolic disorders, and cardiovascular diseases due to their roles in cellular metabolism and vascular function .
Ketohexokinase (KHK) Inhibitors
The compound can be utilized to synthesize inhibitors of ketohexokinase (KHK), an enzyme involved in fructose metabolism. KHK inhibitors are being explored for medical uses in treating metabolic diseases such as diabetes and obesity .
Spirocyclic Building Blocks
It is recognized as a spirocyclic building block that was first synthesized by Carreira and coworkers. This provides a novel area of chemical space with straightforward functional handles for further diversification, which is valuable in drug discovery and development .
Medicinal Chemistry
The diazaspiro[3.4]octane core structure, along with the tert-butyl (Boc) protecting group, makes it a compound of interest in medicinal chemistry. The unique structure offers potential interactions with biological targets, which can be leveraged in designing new therapeutic agents.
Intermediate Synthesis
Commercially available Tert-butyl 2,6-diazaspiro[3.4]octane-6-carboxylate can be chemically modified to produce intermediates such as tert-butyl 2-(methylsulfonyl)-2,6-diazaspiro[3.4]octane-6-carboxylate. These intermediates are crucial in the synthesis of various pharmacologically active molecules .
Future Directions
Mechanism of Action
Target of Action
Tert-butyl 2,6-diazaspiro[3.4]octane-6-carboxylate is primarily used as a reagent in the synthesis of spirodiamine-diarylketoxime derivatives, which act as antagonists of the melanin-concentrating hormone (MCH-1R) . It is also used in the synthesis of dihydroisoindolecarboxamide derivatives, which act as inhibitors of Nicotinamide Phosphoribosyltransferase (NAMPT) and Rho-associated protein kinase (ROCK) .
Mode of Action
The exact mode of action of Tert-butyl 2,6-diazaspiro[3It is known to be involved in the synthesis of specific derivatives that interact with their respective targets, leading to inhibition or antagonism .
Biochemical Pathways
The biochemical pathways affected by Tert-butyl 2,6-diazaspiro[3.4]octane-6-carboxylate are largely dependent on the derivatives it helps synthesize. For instance, MCH-1R antagonists can influence energy balance and feeding behavior, while NAMPT and ROCK inhibitors can impact cellular metabolism and cytoskeletal dynamics .
Pharmacokinetics
The Absorption, Distribution, Metabolism, and Excretion (ADME) properties of Tert-butyl 2,6-diazaspiro[3Its molecular weight of 21229 suggests that it may have good bioavailability, as compounds with a molecular weight below 500 are generally well-absorbed .
Result of Action
The molecular and cellular effects of Tert-butyl 2,6-diazaspiro[3.4]octane-6-carboxylate are determined by the action of the derivatives it helps synthesize. For example, MCH-1R antagonists can decrease food intake and body weight, while NAMPT and ROCK inhibitors can modulate cellular energy metabolism and cell motility .
properties
IUPAC Name |
tert-butyl 2,6-diazaspiro[3.4]octane-6-carboxylate |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H20N2O2/c1-10(2,3)15-9(14)13-5-4-11(8-13)6-12-7-11/h12H,4-8H2,1-3H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
BGUYAMZPJMTFRU-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C)(C)OC(=O)N1CCC2(C1)CNC2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H20N2O2 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20676488 |
Source
|
| Record name | tert-Butyl 2,6-diazaspiro[3.4]octane-6-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20676488 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
212.29 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
Tert-butyl 2,6-diazaspiro[3.4]octane-6-carboxylate | |
CAS RN |
885270-86-0 |
Source
|
| Record name | tert-Butyl 2,6-diazaspiro[3.4]octane-6-carboxylate | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20676488 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 2,6-Diazaspiro[3.4]octane, N6-BOC protected | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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